Cas no 105219-73-6 (Ethyl 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}acetate)

• Product Name: Ethyl 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}acetate
• CAS No: 105219-73-6
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• MDL: MFCD04621455
• CID: 231446
• PubChem ID: 2393462
• Update Time: 2025-04-19

Ethyl 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)acetate
• (5,6-Dimethyl-4-oxo-3,4-dihydro-thieno[2,3-d]pyrimidin-2-yl)-acetic acid ethyl ester
• ethyl 2-(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)acetate
• Thieno[2,3-d]pyrimidine-2-aceticacid, 1,4-dihydro-5,6-dimethyl-4-oxo-, ethyl ester
• Ethyl2-(5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)acetate
• Ethyl (5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)acetate
• Z55995619
• ethyl 2-{5,6-dimethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-2-yl}acetate
• 105219-73-6
• DTXSID30368448
• EN300-06521
• CS-0220383
• (5,6-DIMETHYL-4-OXO-3,4-DIHYDRO-THIENO[2,3-D]PYRIMIDIN-2-YL)-ACETICACIDETHYLESTER
• AKOS005135757
• J-501528
• ETHYL 2-{5,6-DIMETHYL-4-OXO-3H-THIENO[2,3-D]PYRIMIDIN-2-YL}ACETATE
• ETHYL 2-(5,6-DIMETHYL-4-OXO-3H,4H-THIENO[2,3-D]PYRIMIDIN-2-YL)ACETATE
• G58760
• Ethyl 2-{5,6-Dimethyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-2-yl}acetate

• MDL： MFCD04621455
• Inchi： 1S/C12H14N2O3S/c1-4-17-9(15)5-8-13-11(16)10-6(2)7(3)18-12(10)14-8/h4-5H2,1-3H3,(H,13,14,16)
• InChI Key： CJVDOLYFRBLIHP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(NC(CC(=O)OCC)=NC1=2)=O

Computed Properties

• Exact Mass: 266.07300
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 100.29000
• LogP: 1.70700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines